Cas no 1784319-55-6 (1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1784319-55-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD30345009
• CID: 4613994
• PubChem ID: 84733364
• Update Time: 2025-05-20

1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid
• E71460
• 1784319-55-6
• Z1230013388
• SCHEMBL22320386
• EN300-309435
• 1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-5-carboxylic acid
• AKOS024163452
• WS-03058
• 2-(oxan-4-yl)pyrazole-3-carboxylic acid
• 1-(oxan-4-yl)-1H-pyrazole-5-carboxylicacid
• DS-020664
• TKM

• MDL： MFCD30345009
• Inchi： 1S/C9H12N2O3/c12-9(13)8-1-4-10-11(8)7-2-5-14-6-3-7/h1,4,7H,2-3,5-6H2,(H,12,13)
• InChI Key： CXJSIUBTTAXWQT-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C(C(=O)O)=CC=N1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid

Professional Introduction to 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1784319-55-6)

1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, with the CAS number 1784319-55-6, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrazole core linked to an oxan (tetrahydropyran) moiety, which introduces a level of complexity that makes it a promising candidate for further investigation.

The pyrazole ring is a well-known pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. Its five-membered structure, containing two nitrogen atoms, allows for diverse functionalization and binding capabilities. In contrast, the oxan group adds a hydroxylated cycloalkane ring, which can influence the compound's solubility, bioavailability, and metabolic stability. This combination of structural elements makes 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that the pyrazole-pyranone hybrid structure may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases. For instance, preliminary computational studies indicate that derivatives of this compound could interact with cyclooxygenase (COX) enzymes, potentially leading to anti-inflammatory properties similar to nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmacological potential, 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid has been explored in materials science applications. The unique electronic properties of the pyrazole ring and the conjugation with the oxan group make it an interesting candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that modifications to this core structure can enhance its charge transport properties, making it suitable for use in next-generation electronic devices.

The synthesis of 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyrazole ring via condensation reactions and subsequent functionalization with the oxan group through nucleophilic substitution or cyclization techniques. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of these processes.

Evaluation of the compound's pharmacokinetic properties is crucial for understanding its potential as a drug candidate. In vitro studies have shown that 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid exhibits moderate solubility in water and lipids, suggesting good bioavailability. Additionally, preliminary toxicity assays indicate low acute toxicity at tested doses, making it a relatively safe compound for further development. These findings are encouraging for researchers looking to explore its therapeutic applications.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid. By analyzing large datasets of chemical structures and biological activities, these algorithms can predict how different modifications to the core structure will affect its potency and selectivity. This approach has already led to several high-throughput screening campaigns aimed at identifying derivatives with enhanced pharmacological profiles.

The future prospects for 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid are bright, with ongoing research focusing on optimizing its synthesis and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved therapeutic efficacy. As computational tools continue to evolve, so too will our ability to design molecules with specific biological functions.

In conclusion, 1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1784319-55-6) represents a valuable asset in chemical research due to its unique structural features and potential applications across multiple disciplines. Its combination of a pyrazole core and an oxan group offers opportunities for innovation in medicinal chemistry, materials science, and beyond. With continued investigation and development, this compound is poised to make significant contributions to science and industry.